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Compound of Interest

Compound Name: 4-Morpholinepropanenitrile

Cat. No.: B041642 Get Quote

Introduction
4-Morpholinepropanenitrile, also known as 3-(Morpholino)propionitrile, is a versatile organic

compound featuring a morpholine ring and a nitrile functional group.[1][2] Its unique chemical

properties make it a valuable building block in the synthesis of pharmaceuticals and

agrochemicals.[2] Rigorous analytical characterization is paramount to ensure its identity,

purity, and stability, which are critical quality attributes in research and drug development.

This comprehensive guide provides detailed application notes and protocols for the multi-

faceted analytical characterization of 4-Morpholinepropanenitrile. The methodologies

outlined herein are designed for researchers, scientists, and drug development professionals,

offering a blend of theoretical principles and practical, field-proven insights. The protocols are

structured to be self-validating, ensuring robust and reliable analytical outcomes.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4-
Morpholinepropanenitrile is essential for method development.
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Property Value Source

Molecular Formula C₇H₁₂N₂O [1][2]

Molecular Weight 140.18 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

CAS Number 4542-47-6 [2]

Chromatographic Analysis: Purity and Impurity
Profiling
Chromatographic techniques are indispensable for assessing the purity of 4-
Morpholinepropanenitrile and for identifying and quantifying any process-related impurities or

degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS)
Expertise & Experience: GC-MS is a powerful technique for the analysis of volatile and semi-

volatile compounds. Given that 4-Morpholinepropanenitrile is a liquid, GC is a suitable

method for its analysis. Coupling with a mass spectrometer allows for definitive peak

identification based on mass-to-charge ratio and fragmentation patterns. The following protocol

is optimized for high resolution and sensitivity.

Experimental Protocol: GC-MS Analysis

Instrumentation: A gas chromatograph equipped with a mass selective detector (MSD).

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness),

is recommended for good separation of the analyte from potential impurities.

Sample Preparation:

Prepare a stock solution of 4-Morpholinepropanenitrile at 1 mg/mL in dichloromethane.

Prepare a working standard at 10 µg/mL by diluting the stock solution.
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GC Conditions:

Injector Temperature: 250 °C

Injection Mode: Split (split ratio 50:1)

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV[3]

Source Temperature: 230 °C[3]

Quadrupole Temperature: 150 °C[3]

Scan Range: m/z 40-400

Solvent Delay: 3 minutes

Trustworthiness: The method's reliability is ensured by including a solvent blank and a system

suitability standard with each analytical run. The expected mass spectrum of 4-
Morpholinepropanenitrile would exhibit a molecular ion peak (M⁺) at m/z 140, with

characteristic fragmentation patterns corresponding to the morpholine and propanenitrile

moieties.

Workflow for GC-MS Analysis of 4-Morpholinepropanenitrile
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Sample Preparation

GC-MS System

Data Analysis

Dissolve 4-Morpholinepropanenitrile
in Dichloromethane (1 mg/mL)

Dilute to 10 µg/mL

Inject 1 µL

GC Separation
(DB-5ms column)

MS Detection
(EI, m/z 40-400)

Chromatogram Generation Mass Spectrum Acquisition

Peak Identification

Purity Calculation
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Chromatography

Spectroscopy

4-Morpholinepropanenitrile

GC-MS

HPLC

NMR

FTIR

Mass Spec

 provides MS data

 confirms purity

 confirms structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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